2-ethyl-1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-1H-imidazole
CAS No.: 898644-97-8
Cat. No.: VC21366492
Molecular Formula: C14H18N2O3S
Molecular Weight: 294.37g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 898644-97-8 |
|---|---|
| Molecular Formula | C14H18N2O3S |
| Molecular Weight | 294.37g/mol |
| IUPAC Name | 2-ethyl-1-(2-methoxy-4,5-dimethylphenyl)sulfonylimidazole |
| Standard InChI | InChI=1S/C14H18N2O3S/c1-5-14-15-6-7-16(14)20(17,18)13-9-11(3)10(2)8-12(13)19-4/h6-9H,5H2,1-4H3 |
| Standard InChI Key | VTTCLQHGPRPJGQ-UHFFFAOYSA-N |
| SMILES | CCC1=NC=CN1S(=O)(=O)C2=C(C=C(C(=C2)C)C)OC |
| Canonical SMILES | CCC1=NC=CN1S(=O)(=O)C2=C(C=C(C(=C2)C)C)OC |
Introduction
2-Ethyl-1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-1H-imidazole is a complex organic compound with a molecular formula of C14H18N2O3S and a molecular weight of 294.37 g/mol . This compound is characterized by its unique structural features, which include an imidazole ring and a sulfonyl group linked to a substituted phenyl ring.
Synthesis and Preparation
While specific synthesis details for 2-ethyl-1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-1H-imidazole are not readily available in the provided sources, compounds with similar structures often involve reactions between imidazole derivatives and sulfonyl chlorides. For example, the synthesis of related compounds typically involves the use of palladium catalysts or microwave-assisted reactions, as seen in the synthesis of pyrazole derivatives .
Potential Applications and Biological Activities
Although specific biological activities or applications of 2-ethyl-1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-1H-imidazole are not detailed in the available literature, compounds with similar structures, such as imidazo[2,1-b]thiazoles, have shown potential as cytotoxic agents against certain cancer cell lines . The presence of sulfonyl groups in organic compounds often contributes to their biological activity by enhancing solubility and interaction with biological targets.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume